AWD12−281
Overview
Description
AWD12−281 is a PDE4 inhibitor.
Scientific Research Applications
Phosphodiesterase 4 Inhibitor Properties
AWD12−281 has been recognized for its potent and highly selective inhibition of the phosphodiesterase 4 (PDE4) isoenzyme. This characteristic has been leveraged in various scientific research applications, primarily focusing on inflammatory conditions and respiratory diseases. Draheim, Egerland, and Rundfeldt (2004) explored its use in human cell preparations, demonstrating this compound's ability to suppress the production of various cytokines, which are critical in inflammatory responses. The study emphasized its potential in treating asthma, chronic obstructive pulmonary disease (COPD), and allergic rhinitis, marking a significant advancement in respiratory disease research (Draheim, Egerland, & Rundfeldt, 2004).
Properties
Molecular Formula |
C22H13Cl2FN2O3 |
|---|---|
Molecular Weight |
443.2554 |
IUPAC Name |
1-(3,5-dichloropyridin-4-yl)-2-(1-(4-fluorobenzyl)-5-hydroxy-1H-indol-3-yl)ethane-1,2-dione |
InChI |
InChI=1S/C22H13Cl2FN2O3/c23-17-8-26-9-18(24)20(17)22(30)21(29)16-11-27(10-12-1-3-13(25)4-2-12)19-6-5-14(28)7-15(16)19/h1-9,11,28H,10H2 |
InChI Key |
DNDXMIVKQRLJGL-UHFFFAOYSA-N |
SMILES |
OC1=CC=C2C(C(C(C(C3=C(Cl)C=NC=C3Cl)=O)=O)=CN2CC4=CC=C(F)C=C4)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AWD12−281; AWD-12−281; AWD 12−281; AWD12281; AWD-12281; AWD 12281. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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